Cas no 15458-61-4 (9-Oxabicyclo[3.3.1]nonane-2,6-diol)

• Product Name: 9-Oxabicyclo[3.3.1]nonane-2,6-diol
• CAS No: 15458-61-4
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 148392
• PubChem ID: 85852
• Update Time: 2025-04-19

9-Oxabicyclo[3.3.1]nonane-2,6-diol Chemical and Physical Properties

Names and Identifiers

• 9-Oxabicyclo[3.3.1]nonane-2,6-diol
• 9-Oxabicyclo(3.3.1)nonane-2,6-diol
• EU-0002266
• 15458-61-4
• AKOS001600507
• SR-01000406440
• SIZKKURETCQUKI-UHFFFAOYSA-N
• SCHEMBL15103116
• 9-oxa-bicyclo[3.3.1]nonane-2,6-diol
• DTXSID30935018
• NS00052842
• A901511
• Oprea1_199004
• EINECS 239-478-2
• SR-01000406440-1

• Inchi： 1S/C8H14O3/c9-5-1-3-7-6(10)2-4-8(5)11-7/h5-10H,1-4H2
• InChI Key： SIZKKURETCQUKI-UHFFFAOYSA-N
• SMILES： O1C2CCC(C1CCC2O)O

Computed Properties

• Exact Mass: 158.09432
• Monoisotopic Mass: 158.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7A^2
• XLogP3: 0

Experimental Properties

• Density: 1.258
• Boiling Point: 325.3°Cat760mmHg
• Flash Point: 150.6°C
• Refractive Index: 1.544
• PSA: 49.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes